Cas no 167859-86-1 (Phenol,2,4-diamino-5-methoxy-)

Phenol,2,4-diamino-5-methoxy- structure
Phenol,2,4-diamino-5-methoxy- structure
Product Name:Phenol,2,4-diamino-5-methoxy-
CAS No:167859-86-1
MF:C7H10N2O2
MW:154.166501522064
CID:111019
PubChem ID:15323266
Update Time:2025-04-18

Phenol,2,4-diamino-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-diamino-5-methoxy-
    • Phenol, 2,4-diamino-5-methoxy-
    • 167859-86-1
    • LNLMZPVZMTUVSU-UHFFFAOYSA-N
    • 2,4-diamino-5-methoxyphenol
    • SCHEMBL9005417
    • 5-methoxy-2,4-diaminophenol
    • Inchi: 1S/C7H10N2O2/c1-11-7-3-6(10)4(8)2-5(7)9/h2-3,10H,8-9H2,1H3
    • InChI Key: LNLMZPVZMTUVSU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1N)N)O

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.5Ų

Experimental Properties

  • PSA: 81.5
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